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Metofluthrin, a volatile pyrethroid insecticide, has demonstrated significant efficacy in

controlling various mosquito species that act as vectors for numerous diseases. This guide

provides a comparative analysis of Metofluthrin's performance against four key mosquito

vector species: Aedes aegypti, Aedes albopictus, Anopheles gambiae, and Culex

quinquefasciatus. The data presented is compiled from multiple scientific studies to offer

researchers, scientists, and drug development professionals a comprehensive overview of its

potential in vector control strategies.

Quantitative Efficacy of Metofluthrin
Metofluthrin's effectiveness is typically measured by its ability to reduce biting or landing rates,

induce mortality, and cause knockdown in mosquito populations. The following tables

summarize the quantitative data from various studies on its impact on the four major vector

species.

Table 1: Efficacy of Metofluthrin against Aedes aegypti
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Efficacy Metric
Achieved
Reduction/Rate

Exposure
Conditions

Reference

Landing/Biting

Reduction

89-91% reduction in

landing rates

Wind tunnel assays

with paper strip

emanators (200 mg

Metofluthrin)

[1]

90% reduction in

mosquito landings

Randomized trial in

200 houses in Mexico

with 10% w/w

Metofluthrin

emanators

[2][3]

74-94% efficacy

(Managed

Deployment) & 35-

79% (Community

Deployment) in

Human Landing

Counts

Crossover trial in

Yucatan, Mexico using

Metofluthrin

emanators

[4]

89.8% reduction in

landing counts

Experimental

container modeling a

domestic setting

[5]

Mortality/Knockdown

80-90% knockdown

and mortality in less

than one hour

Exposure to 5% or

10% Metofluthrin

formulations in

experimental rooms

[6]

5.9% knockdown

within 15 minutes of

exposure

Standard dose in an

experimental

container

[5]

54% knockdown at

1m and 33% at 3m

between 10 and 30

minutes

Caged mosquitoes

exposed to 10%

Metofluthrin netting in

rooms

[7]
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100% mortality at 1m

and 90% at 3m after

>48h exposure

Caged mosquitoes

exposed to 10%

Metofluthrin netting in

rooms

[7]

Abundance Reduction

32.7% (Community

Deployment) & 36.8%

(Managed

Deployment)

reduction in indoor Ae.

aegypti

Crossover trial in

Yucatan, Mexico using

Metofluthrin

emanators

[4]

60.2% for total adults,

58.3% for females,

and 57.2% for blood-

fed females

Randomized trial in

200 houses in Mexico

with 10% w/w

Metofluthrin

emanators

[2][3]

Table 2: Efficacy of Metofluthrin against Aedes
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Efficacy Metric
Achieved
Reduction/Rate

Exposure
Conditions

Reference

Landing/Biting

Reduction

89.5% reduction in

landings outdoors (in

close proximity)

Field evaluation of a

10% Metofluthrin

passive emanator

[8][9][10]

74.6% reduction in

landings indoors

Field evaluation of a

10% Metofluthrin

passive emanator

[8][9][10]

70% protection from

bites for > 3 hours

Field evaluation of Off!

Clip-on Mosquito

Repellent (31.2%

Metofluthrin)

[11]

>80% reduction for

over 6 weeks

200 mg Metofluthrin-

impregnated

multilayer paper strips

[1]

Mortality/Knockdown

~2x higher mortality in

exposed vs.

unexposed

mosquitoes indoors

Field evaluation of a

10% Metofluthrin

passive emanator

[8][9][10]

>80% mortality rate

Laboratory conditions

with Metofluthrin

mosquito coil

[8]

Abundance Reduction

60-80% reduction in

adults for 3 weeks

(Sector + Metofluthrin)

Field trial of residual

insecticide blends
[12]

80-100% reduction in

adults (Hyperion +

Metofluthrin or

Onslaught +

Metofluthrin)

Field trial of residual

insecticide blends
[12]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.cabidigitallibrary.org/doi/pdf/10.5555/20133307438
https://en.wikipedia.org/wiki/Metofluthrin
https://pmc.ncbi.nlm.nih.gov/articles/PMC7864418/
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20133307438
https://en.wikipedia.org/wiki/Metofluthrin
https://pmc.ncbi.nlm.nih.gov/articles/PMC7864418/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8266078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3218237/
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20133307438
https://en.wikipedia.org/wiki/Metofluthrin
https://pmc.ncbi.nlm.nih.gov/articles/PMC7864418/
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20133307438
https://www.researchgate.net/publication/317239495_Metofluthrin_investigations_into_the_use_of_a_volatile_spatial_pyrethroid_in_a_global_spread_of_dengue_chikungunya_and_Zika_viruses
https://www.researchgate.net/publication/317239495_Metofluthrin_investigations_into_the_use_of_a_volatile_spatial_pyrethroid_in_a_global_spread_of_dengue_chikungunya_and_Zika_viruses
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Efficacy of Metofluthrin against Anopheles
Species
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Species Efficacy Metric
Achieved
Reduction/Rat
e

Exposure
Conditions

Reference

Anopheles

gambiae

98.7% reduction

in total mosquito

collection

Field evaluation

of Metofluthrin-

impregnated

plastic strips in

20 houses in

Tanzania over

124 days

98.7% reduction

in the mosquito

strain in a treated

room

MFT-

impregnated

plastic strips

[1]

Anopheles

funestus

>99% reduction

in landing rates

indoors

Experimental hut

evaluation of a

Metofluthrin-

based spatial

repellent

vaporized by an

LPG canister

82% deterrence

of mosquito entry

indoors

Experimental hut

evaluation of a

Metofluthrin-

based spatial

repellent

vaporized by an

LPG canister
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95.5%

knockdown and

87.7% mortality

(24h) of

mosquitoes

entering treated

huts

Experimental hut

evaluation of a

Metofluthrin-

based spatial

repellent

vaporized by an

LPG canister

Table 4: Efficacy of Metofluthrin against Culex
quinquefasciatus

Efficacy Metric
Achieved
Reduction/Rate

Exposure
Conditions

Reference

Repellency/Abundanc

e

Rapid reduction in

mosquito indices,

maintained for at least

six weeks

Field evaluation of

Metofluthrin-

impregnated plastic

strips in a residential

area in Vietnam

Lower susceptibility

compared to Ae.

aegypti

Field evaluation of

Metofluthrin-

impregnated plastic

strips in a residential

area in Vietnam

Knockdown

About 40 times more

effective at causing

knockdown than

allethrin

Laboratory

comparison
[5]

Experimental Protocols
The efficacy data presented above is derived from a variety of experimental designs, each with

specific methodologies. Below are detailed protocols for some of the key experiments cited.

Human Landing Counts (HLCs)
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Objective: To assess the reduction in the number of mosquitoes landing on a human subject.

Procedure: Human volunteers, with limbs exposed, sit in a designated area. Trained

collectors aspirate any mosquitoes that land on the exposed skin over a set period. In

studies involving Metofluthrin, landing counts are conducted in both treated (with

Metofluthrin emanators or other devices) and untreated (control) environments. The

percentage reduction in landings in the treated area compared to the control area is then

calculated. For safety, collectors are well-trained, and in some studies, prophylactic drugs

are administered if the target vector transmits diseases like malaria.[2][3][4]

Indoor Resting Mosquito Collection
Objective: To determine the impact of Metofluthrin on the indoor abundance of adult

mosquitoes.

Procedure: Prokopack aspirators are used to collect resting mosquitoes from the interior

walls, ceilings, and furniture of houses. Collections are performed in both houses treated

with Metofluthrin and control houses. The number of mosquitoes collected per house is

compared between the two groups to determine the percentage reduction in indoor mosquito

density.[3][4]

Wind Tunnel Bioassays
Objective: To evaluate the repellency and knockdown effect of Metofluthrin in a controlled

environment that simulates air movement.

Procedure: A wind tunnel is used to create a directional airflow. Mosquitoes are released at

one end of the tunnel, and a human bait (or other attractant) is placed at the upwind end.

Metofluthrin-treated materials (e.g., paper strips) are placed between the mosquito release

point and the bait. The number of mosquitoes that successfully reach and land on the bait is

recorded. Knockdown and mortality rates of the exposed mosquitoes are also observed over

a specified period.[1]

Experimental Hut Studies
Objective: To evaluate the efficacy of an insecticide under semi-field conditions that closely

mimic a real-world domestic setting.
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Procedure: Specially designed experimental huts are constructed to resemble local housing.

Human volunteers sleep inside the huts, acting as bait. The huts are fitted with traps to

capture mosquitoes that enter, exit, or are found dead inside. In intervention huts,

Metofluthrin products are deployed. The number of mosquitoes caught in the traps of the

treated huts is compared to that in the control huts to assess entry deterrence, induced

exophily (tendency to exit), and mortality.

Signaling Pathway and Experimental Workflow
Metofluthrin, as a pyrethroid insecticide, primarily targets the nervous system of mosquitoes.

Its mode of action involves the disruption of the normal functioning of voltage-gated sodium

channels in neurons.

Metofluthrin Vapor

Voltage-Gated
Sodium Channel

Uncontrolled Na+
Ion Influx

Neuronal Membrane

Repetitive Firing &
Membrane Depolarization

Leads to Paralysis (Knockdown) Death

Click to download full resolution via product page
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Caption: Mode of action of Metofluthrin on mosquito neurons.

The diagram above illustrates the signaling pathway disrupted by Metofluthrin. The insecticide

binds to voltage-gated sodium channels on the neuronal membrane, forcing them to remain

open for an extended period. This leads to an uncontrolled influx of sodium ions, causing

repetitive nerve firing and prolonged membrane depolarization. The resulting hyperexcitation of

the nervous system leads to paralysis (knockdown) and ultimately, the death of the mosquito.
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Click to download full resolution via product page

Caption: Generalized workflow for testing Metofluthrin efficacy.

This workflow diagram outlines the typical steps involved in a study evaluating the efficacy of

Metofluthrin against mosquitoes. It begins with the preparation of the mosquitoes, the

insecticide formulation, and the testing environment. This is followed by the exposure phase

where mosquitoes are subjected to the Metofluthrin product alongside a control group. Data

on various efficacy metrics are then collected and statistically analyzed to determine the overall

effectiveness of the treatment.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.

References

1. Molecular Mechanisms of Pyrethroid Insecticide Neurotoxicity: Recent Advances - PMC
[pmc.ncbi.nlm.nih.gov]

2. A Unique Mechanism of Transfluthrin Action Revealed by Mapping Its Binding Sites in the
Mosquito Sodium Channel - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. nbinno.com [nbinno.com]

6. From Global to Local—New Insights into Features of Pyrethroid Detoxification in Vector
Mosquitoes - PMC [pmc.ncbi.nlm.nih.gov]

7. Understanding insect response to popular insecticide in effort to develop new compounds
- AgBioResearch [canr.msu.edu]

8. cabidigitallibrary.org [cabidigitallibrary.org]

9. Metofluthrin - Wikipedia [en.wikipedia.org]

10. The entomological impact of passive metofluthrin emanators against indoor Aedes
aegypti: A randomized field trial - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b010177?utm_src=pdf-body-img
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.benchchem.com/product/b010177?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3218237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3218237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11624841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11624841/
https://www.researchgate.net/figure/Transfluthrin-repellency-depends-on-its-action-on-voltage-gated-sodium-channels-A_fig4_353110775
https://www.researchgate.net/figure/Signaling-mechanisms-contribute-to-pyrethroid-resistance-Activation-of-the-signaling_fig3_350362311
https://www.nbinno.com/insecticides/high-purity-insect-repellent-raw-material-manufacturer-vector-control-solutions-vp
https://pmc.ncbi.nlm.nih.gov/articles/PMC8063960/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8063960/
https://www.canr.msu.edu/news/understanding_insect_response_to_popular_insecticide_in_effort_to_develop_n
https://www.canr.msu.edu/news/understanding_insect_response_to_popular_insecticide_in_effort_to_develop_n
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20133307438
https://en.wikipedia.org/wiki/Metofluthrin
https://pmc.ncbi.nlm.nih.gov/articles/PMC7864418/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7864418/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Sodium channel activation underlies transfluthrin repellency in Aedes aegypti - PMC
[pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Metofluthrin: A Comparative Analysis of its Efficacy
Against Key Mosquito Vector Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010177#efficacy-of-metofluthrin-against-different-
mosquito-vector-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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